Dysprosium-164

• IUPAC Name: dysprosium-164
• InChI: InChI=1S/Dy/i1+1
• InChI Key: KBQHZAAAGSGFKK-OUBTZVSYSA-N
• Canonical SMILES: [Dy]
• Isomeric SMILES: [164Dy]
• Molecular Formula: Dy
• DSSTOX Substance ID: DTXSID20930537
• Molecular Weight: 163.929181 g/mol
• CAS No.: 13967-69-6

Description

Dysprosium-164 is a stable isotope of the rare-earth element dysprosium, which has the atomic number 66. Dysprosium is part of the lanthanide series and is traditionally counted among the rare earths. This compound is the heaviest stable isotope of dysprosium, with a natural abundance of approximately 28.1% . Dysprosium is known for its high thermal neutron absorption cross-section and its magnetic properties, making it valuable in various high-tech applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Dysprosium-164 can be produced through neutron activation of dysprosium-163 in a nuclear reactor. This process involves bombarding dysprosium-163 with neutrons, resulting in the formation of this compound . The reaction can be represented as:

$$\text{Dy-163} + \text{n} \rightarrow \text{Dy-164}$$Dy-163+n→Dy-164

Industrial Production Methods: The industrial production of dysprosium typically involves the extraction and purification of dysprosium from minerals such as monazite and bastnäsite, which contain dysprosium in the form of oxides. The process begins with the crushing of these minerals, followed by acid or alkali treatments to produce a mixture of rare earth chlorides . Dysprosium is then separated from other rare earth elements through solvent extraction and ion exchange techniques.

Types of Reactions:

Oxidation: this compound reacts with oxygen to form dysprosium(III) oxide (Dy₂O₃). This reaction occurs readily at elevated temperatures.

Reduction: Dysprosium(III) oxide can be reduced to metallic dysprosium using reducing agents such as calcium or lanthanum.

Substitution: Dysprosium can form various compounds through substitution reactions with halogens, resulting in dysprosium halides (e.g., DyCl₃, DyBr₃).

Common Reagents and Conditions:

Oxidation: Oxygen or air at high temperatures.

Reduction: Calcium or lanthanum as reducing agents.

Substitution: Halogens such as chlorine or bromine.

Major Products:

Oxidation: Dysprosium(III) oxide (Dy₂O₃).

Reduction: Metallic dysprosium.

Substitution: Dysprosium halides (e.g., DyCl₃, DyBr₃).

Scientific Research Applications

Dysprosium-164 has several scientific research applications due to its unique properties:

Nuclear Control Applications: Its high thermal neutron absorption cross-section makes it useful in controlling nuclear reactions.

Magnetostrictive Materials: this compound is used in the construction of magnetostrictive materials, which change shape under magnetic fields.

Laser Materials: Dysprosium salts are sometimes used to make laser materials.

Medical Isotopes: this compound can be used to produce holmium-166, a medical isotope used in various therapeutic applications.

Mechanism of Action

The mechanism by which dysprosium-164 exerts its effects is primarily related to its high thermal neutron absorption cross-section and its magnetic properties. In nuclear control applications, this compound absorbs neutrons, thereby controlling the rate of nuclear reactions. In magnetostrictive materials, this compound changes shape under the influence of magnetic fields, which can be utilized in sensors and actuators .

Comparison with Similar Compounds

Terbium-159: Another lanthanide with similar magnetic properties.

Holmium-165: Used to produce holmium-166, similar to dysprosium-164’s role in producing holmium-166.

Erbium-166: Another lanthanide with applications in lasers and nuclear control.

Uniqueness of this compound: this compound’s high thermal neutron absorption cross-section and its resistance to magnetization make it unique among the lanthanides. These properties are particularly valuable in nuclear control applications and the construction of magnetostrictive materials .